![molecular formula C24H24ClNO4 B4083757 methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride](/img/structure/B4083757.png)
methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride
Overview
Description
Methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride, also known as MPOB HCl, is a chemical compound used in scientific research. It is a hydrochloride salt of MPOB, which is a derivative of the opioid peptide beta-endorphin. MPOB HCl has been found to have potential applications in the field of pain management and cancer treatment.
Mechanism of Action
Methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride HCl acts on the mu-opioid receptor, which is a G protein-coupled receptor that is involved in pain perception. It binds to the receptor and activates it, leading to the inhibition of the release of neurotransmitters that are involved in pain transmission. This results in the relief of pain. This compound HCl has also been found to have anti-tumor activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound HCl has been found to have potent analgesic effects in animal models. It has also been found to have anti-tumor activity in vitro and in vivo. This compound HCl has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest.
Advantages and Limitations for Lab Experiments
Methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride HCl has several advantages as a research tool. It is a potent analgesic that can be used to study pain perception. It has also been found to have anti-tumor activity, which makes it a potential candidate for cancer treatment. However, this compound HCl has limitations as well. It is a synthetic compound that may not accurately reflect the effects of endogenous opioids. It also has potential side effects, such as respiratory depression and addiction.
Future Directions
There are several future directions for research on methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride HCl. One direction is to study its potential as a cancer treatment. It has been found to have anti-tumor activity in vitro and in vivo, but more studies are needed to determine its efficacy in humans. Another direction is to study its potential as a pain reliever. It has been found to be more effective than morphine in animal models, but more studies are needed to determine its safety and efficacy in humans. Finally, more studies are needed to determine the mechanism of action of this compound HCl and its potential side effects.
Scientific Research Applications
Methyl 4-{[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate hydrochloride HCl has been found to have potential applications in the field of pain management and cancer treatment. It is a potent analgesic that can act on the mu-opioid receptor, which is involved in pain perception. This compound HCl has been found to be more effective than morphine in relieving pain in animal models. It has also been found to have anti-tumor activity in vitro and in vivo.
properties
IUPAC Name |
methyl 4-[[1-(4-methoxyphenyl)-3-oxo-3-phenylpropyl]amino]benzoate;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO4.ClH/c1-28-21-14-10-17(11-15-21)22(16-23(26)18-6-4-3-5-7-18)25-20-12-8-19(9-13-20)24(27)29-2;/h3-15,22,25H,16H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCYZHLTSBBOMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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